Methyl 4-(acetyloxy)-3-oxobutanoate
Overview
Description
Methyl 4-(acetyloxy)-3-oxobutanoate, also known as Methyl acetoacetate, is a versatile organic compound that is widely used in the chemical industry. It is a colorless liquid with a fruity odor, and it is soluble in water, ethanol, and ether. Methyl acetoacetate is used as a starting material in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and flavors.
Mechanism of Action
The mechanism of action of methyl acetoacetate is not well understood. However, it is believed to act as a nucleophile in various chemical reactions, such as the Claisen condensation reaction and the Michael addition reaction. It is also believed to act as a precursor in the synthesis of various organic compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of methyl acetoacetate are not well studied. However, it is known to be metabolized by the liver to form acetoacetate, which is a ketone body. Ketone bodies are used as an alternative source of energy in the body when glucose is not available.
Advantages and Limitations for Lab Experiments
Methyl 4-(acetyloxy)-3-oxobutanoate acetoacetate has several advantages and limitations for lab experiments. One advantage is that it is a versatile starting material for the synthesis of various organic compounds. Another advantage is that it is readily available and relatively inexpensive. However, one limitation is that it is highly reactive and can easily undergo side reactions, such as hydrolysis and decarboxylation.
Future Directions
There are several future directions for the research of methyl acetoacetate. One direction is to study its mechanism of action in more detail. Another direction is to develop new synthetic methods for the production of methyl acetoacetate. Furthermore, it is important to study the biochemical and physiological effects of methyl acetoacetate in more detail, as it may have potential therapeutic applications.
Scientific Research Applications
Methyl 4-(acetyloxy)-3-oxobutanoate acetoacetate is widely used in scientific research as a starting material in the synthesis of various organic compounds. It is used in the synthesis of pharmaceuticals, such as antimalarial drugs, anticancer drugs, and antiviral drugs. It is also used in the synthesis of agrochemicals, such as herbicides, insecticides, and fungicides. Furthermore, it is used in the synthesis of flavors and fragrances, such as raspberry and strawberry flavors.
properties
IUPAC Name |
methyl 4-acetyloxy-3-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O5/c1-5(8)12-4-6(9)3-7(10)11-2/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGSVVJZHBIUMSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC(=O)CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00520692 | |
Record name | Methyl 4-(acetyloxy)-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00520692 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87730-99-2 | |
Record name | Methyl 4-(acetyloxy)-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00520692 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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